Cas no 7634-42-6 (1,4-disulfanylbutane-2,3-diol)

• Product Name: 1,4-disulfanylbutane-2,3-diol
• CAS No: 7634-42-6
• MF: C₄H₁₀O₂S₂
• MW: 154.250998973846
• MDL: MFCD00065459
• CID: 566391
• PubChem ID: 19001
• Update Time: 2025-09-18

1,4-disulfanylbutane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,1,4-dimercapto-
• 1,4-dimercaptobutane-2,3-diol
• CGMP DTT
• Dithioerythritol
• dithiothreitol
• DITHIOTHRIETOL
• Dithithreitol
• DITT
• DL-Dithothreitol
• DL-DTT
• DL-threo-1,4-dimercapto-2,3-butanediol
• DTT
• DTT (RACEMIC)
• DTT-MBG
• 1,4-disulfanylbutane-2,3-diol
• WR 34678
• DL-Theo-1,4-dimercapto-2,3-butanediol
• Cleland's Reagent;DTE
• Cleland's Reagent;DTT;Dithiothreitol
• 2,3-Butanediol, 1,4-dimercapto-(R*,R*)-()-Or,Dithiothreitol
• FT-0602264
• InChI=1/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H
• D3647
• Threitol, 1,4-dithio-, DL-
• CHEBI:18320
• BCP34516
• BCP24764
• NS00003644
• 7634-42-6
• FT-0606884
• Dithiotreitol
• 2,3-Butanediol, 1,4-dimercapto-, (R*,R*)-
• rac-Dithiothreitol
• d,l-dithiothreitol
• FT-0606912
• EN300-95414
• Q28529689
• 2,3-Butanediol, 1,4-dimercapto-, (R*,R*)-(.+/-.)-
• 1,4-Dithio-dl-threitol
• D-8100
• D-8200
• DTXSID80859811
• FT-0606913
• LS-13012
• Sputolysin
• 1,4-Dithio-DL-threitol;DL-1,4-Dithiothreitol;DL-Dithiothreitol
• (.+/-.)-Dithiothreitol
• 1,4-bis(sulfanyl)butane-2,3-diol
• AKOS004910031
• SCHEMBL87345
• dl-Dithiothreitol
• Clelands reagent
• 1,4-Dithio-2,3-butanediol
• 3483-12-3
• CCG-208027
• CHEMBL47903
• EINECS 231-563-2
• Cleland's reagent
• D1071
• 2,3-Butanediol, 1,4-dimercapto-, dl, threo-
• D-8220
• (R*,R*)-1,4-Dimercapto-2,3-butanediol
• 1,4-Dithiothreitol
• 2,3-Butanediol, 1,4-dimercapto-
• rel-(2R,3R)-1,4-disulfanylbutane-2,3-diol
• SB45080
• CHEBI:25189
• DL-1,4-Dimercapto-2,3-butanediol
• 1,4-dimercapto-2,3-butanediol
• 1,4-Bissulfanylbutane-2,3-diol
• 1,4-Disulfanyl-2,3-butanediol, dl, threo-
• 2,3-BUTANEDIOL, 1,4-DIMERCAPTO-, D-threo-
• DL-2,3-Dihydroxy-1,4-butanedithiol
• A822424
• BRD-A30142024-001-01-1

• MDL： MFCD00065459
• Inchi： 1S/C4H10O2S2/c5-3(1-7)4(6)2-8/h3-8H,1-2H2
• InChI Key： VHJLVAABSRFDPM-UHFFFAOYSA-N
• SMILES： SCC(C(CS)O)O

Computed Properties

• Exact Mass: 154.0123
• Monoisotopic Mass: 154.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 52
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,2-diols